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Compound of Interest

Compound Name: SCH 40120

Cat. No.: B1680905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical and mechanistic comparison of the experimental 5-

lipoxygenase (5-LOX) inhibitor, SCH 40120, with other notable 5-LOX inhibitors, including the

clinically approved drug Zileuton and the natural compound Caffeic Acid Phenethyl Ester

(CAPE). The information is compiled from various preclinical studies to offer a comprehensive

overview of their relative potencies and activities.

Data Presentation
Disclaimer: The following data are compiled from separate studies and are not from direct

head-to-head comparative experiments. Therefore, direct comparison of absolute values

should be made with caution, as experimental conditions may have varied.
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Compound Assay System IC50 (µM)

SCH 40120 Rat Neutrophils 8[1]

Human Neutrophils 4[1]

MC9 Murine Mast Cell Clone 7[1]

Zileuton
5-LO from RBL-1 cell

supernatant (Rat)
0.6

LTB4 synthesis in whole blood

(Human)
2.6

Caffeic Acid Phenethyl Ester

(CAPE)
5-LO activity 0.13

In Vivo Anti-Inflammatory Activity
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Compound Model Species Endpoint ED50

SCH 40120

Reverse Passive

Arthus Reaction

(paw)

Rat Paw Edema
0.2 mg/kg (p.o.)

[1]

Carrageenan-

Induced Paw

Edema

Rat Paw Edema
1.5 mg/kg (p.o.)

[1]

Carrageenan

Pleurisy
Rat

Cell Infiltration &

Fluid

Accumulation

0.1 - 0.7 mg/kg

(p.o.)[1]

Arachidonic Acid-

Induced Ear

Edema

Mouse Ear Edema
0.072 mg/ear

(topical)[1]

Zileuton

Experimental

Spinal Cord

Injury

Mouse

Reduction of

inflammatory

events

Data not

available in

ED50

Caffeic Acid

Phenethyl Ester

(CAPE)

Diabetic

Atherosclerosis
Rat

Alleviation of

manifestations

Data not

available in

ED50

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the 5-lipoxygenase signaling pathway and a general workflow

for evaluating 5-LOX inhibitors.
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Caption: 5-Lipoxygenase signaling pathway and points of inhibition.
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Caption: General experimental workflow for 5-LOX inhibitor evaluation.

Experimental Protocols
Detailed methodologies for the key in vivo experiments cited for SCH 40120 are provided

below.

Carrageenan-Induced Paw Edema in Rats
This model is a widely used assay for screening anti-inflammatory drugs.

Animals: Male Sprague-Dawley rats (150-200g).

Induction of Edema: A subplantar injection of 0.1 mL of 1% carrageenan suspension in saline

is administered into the right hind paw of the rats.

Drug Administration: Test compounds (e.g., SCH 40120) or vehicle are administered orally

(p.o.) at a specified time (e.g., 1 hour) before carrageenan injection.

Measurement of Edema: The paw volume is measured using a plethysmometer at various

time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

Data Analysis: The percentage of inhibition of edema is calculated for each group relative to

the vehicle control group. The ED50 (the dose causing 50% inhibition) is then determined.

Carrageenan-Induced Pleurisy in Rats
This model is used to assess the effects of anti-inflammatory agents on exudate formation and

cell migration into the pleural cavity.
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Animals: Male Sprague-Dawley rats (150-200g).

Induction of Pleurisy: An intrapleural injection of 0.15 mL of 1% carrageenan suspension in

saline is administered into the right pleural cavity.

Drug Administration: Test compounds or vehicle are administered orally at a specified time

before carrageenan injection.

Sample Collection: At a predetermined time (e.g., 4 hours) after carrageenan injection, the

animals are euthanized. The pleural cavity is washed with a known volume of heparinized

saline to collect the pleural exudate.

Analysis: The volume of the exudate is measured. The total leukocyte count in the exudate is

determined using a hemocytometer, and a differential cell count is performed on stained

smears.

Data Analysis: The inhibition of fluid accumulation and cell migration is calculated for each

group compared to the vehicle control, and the ED50 is determined.

Arachidonic Acid-Induced Ear Edema in Mice
This model is particularly useful for evaluating inhibitors of the arachidonic acid cascade,

including 5-LOX inhibitors.

Animals: Male Swiss Webster mice (20-25g).

Induction of Edema: A solution of arachidonic acid (e.g., 2 mg in 20 µL of acetone) is applied

topically to the inner and outer surfaces of the right ear.

Drug Administration: Test compounds are typically applied topically to the ear shortly before

the arachidonic acid application.

Measurement of Edema: At a specific time point (e.g., 1 hour) after arachidonic acid

application, the mice are euthanized. A standard-sized circular punch is taken from both the

treated (right) and untreated (left) ears, and the punches are weighed.

Data Analysis: The degree of edema is calculated as the difference in weight between the

right and left ear punches. The percentage of inhibition of edema is determined for the
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treated groups relative to the vehicle control, and the ED50 is calculated.

Reverse Passive Arthus Reaction in Rats
This is a model of immune complex-mediated inflammation.

Animals: Male Sprague-Dawley rats (150-200g).

Induction of Reaction: Rats are passively sensitized by an intravenous (i.v.) injection of an

antibody (e.g., bovine serum albumin - BSA - antiserum). Immediately after, a local injection

of the antigen (e.g., BSA in saline) is administered into the paw.

Drug Administration: Test compounds or vehicle are administered orally prior to the induction

of the reaction.

Measurement of Inflammation: The inflammatory response, typically paw edema, is

measured at various time points after the antigen injection using a plethysmometer.

Data Analysis: The percentage of inhibition of the inflammatory response is calculated for the

treated groups in comparison to the vehicle control group, and the ED50 is determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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